Cas no 13333-81-8 (2,4,6-Trimethylphenoxyacetic Acid)

• Product Name: 2,4,6-Trimethylphenoxyacetic Acid
• CAS No: 13333-81-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00224887
• CID: 1083302
• PubChem ID: 853573
• Update Time: 2025-04-20

2,4,6-Trimethylphenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Mesityloxy)acetic acid
• (2,4,6-TRIMETHYL-PHENOXY)-ACETIC ACID
• 2-(2,4,6-trimethylphenoxy)acetic acid
• (2,4,6-trimethylphenoxy)acetate
• Mesityloxyacetic acid
• (Mesityloxy)acetic acid
• F83598
• EN300-05332
• DTXSID10357451
• MFCD00224887
• J-006353
• SCHEMBL2059355
• 13333-81-8
• 2,4,6-trimethylphenoxyacetic acid
• Acetic acid, (2,4,6-trimethylphenoxy)-
• 2-(Mesityloxy)aceticacid
• CS-0307700
• AKOS001043822
• TVYZUFZJRKBXTB-UHFFFAOYSA-N
• Z56899215
• Acetic acid, 2-(2,4,6-trimethylphenoxy)-
• 2,4,6-Trimethylphenoxyacetic Acid

• MDL： MFCD00224887
• Inchi： 1S/C11H14O3/c1-7-4-8(2)11(9(3)5-7)14-6-10(12)13/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： TVYZUFZJRKBXTB-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 150-152 °C
• Boiling Point: 317.3±37.0 °C at 760 mmHg
• Flash Point: 121.0±20.0 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,4,6-Trimethylphenoxyacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives